Cas no 111609-53-1 (1-cyclohexyl-3,4-dihydro-Pyrrolo[1,2-a]pyrazine)

• Product Name: 1-cyclohexyl-3,4-dihydro-Pyrrolo[1,2-a]pyrazine
• CAS No: 111609-53-1
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 1099102
• PubChem ID: 13696323
• Update Time: 2025-04-20

1-cyclohexyl-3,4-dihydro-Pyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3,4-dihydro-Pyrrolo[1,2-a]pyrazine
• 1-cyclohexyl-3,4-dihydropyrrolo[1,2-a]pyrazine
• 111609-53-1
• Oprea1_276753
• Pyrrolo[1,2-a]pyrazine, 1-cyclohexyl-3,4-dihydro-
• DTXSID10546944

• Inchi： 1S/C13H18N2/c1-2-5-11(6-3-1)13-12-7-4-9-15(12)10-8-14-13/h4,7,9,11H,1-3,5-6,8,10H2
• InChI Key： VMODTBKEIYRKGR-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(C1CCCCC1)=NCC2

Computed Properties

• Exact Mass: 202.14714
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.29